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Compound of Interest

Ethyl 4-[2-
Compound Name:
(dimethylamino)ethyllbenzoate

CAS No.: 910044-15-4

Cat. No.: B12598235

Get Quote

Executive Summary

Ethyl 4-[2-(dimethylamino)ethyl]benzoate is a specialized organic intermediate utilized
primarily in medicinal chemistry and drug discovery. It serves as the ethyl ester derivative of 4-
[2-(dimethylamino)ethyl]benzoic acid (CAS 767258-89-9), a critical building block for
introducing the dimethylaminoethyl-phenyl pharmacophore into complex molecules. This
structural motif—a lipophilic phenyl ring linked to a basic tertiary amine via an ethyl chain—is
prevalent in various pharmaceutical classes, including local anesthetics, antihistamines, and
enzyme inhibitors.

This guide details the physicochemical properties, synthesis protocols, and analytical
characterization of this compound, designed for researchers requiring high-purity intermediates
for structure-activity relationship (SAR) studies.

Chemical Identity & Properties
Nomenclature & Identifiers[1][2][3][4][5]
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» IUPAC Name: Ethyl 4-[2-(dimethylamino)ethyl]benzoate
e Common Name: Ethyl 4-(dimethylaminoethyl)benzoate

e Molecular Formula:

[1]

e Molecular Weight: 221.30 g/mol
e SMILES:CCN(C)CCclccc(C(=0)OCC)ccl
o Parent Acid CAS: 767258-89-9 (4-[2-(dimethylamino)ethyl]benzoic acid)

e PubChem CID:Derivative of CID 10609367 (Acid form)

hysicochemical Data (Predicted)

Property Value Context

Moderately lipophilic; suitable
LogP 28-3.1 for membrane permeability

studies.

Attributed to the tertiary

pKa (Basic) ~9.2 ) )
dimethylamino group.
Boiling Point ~340°C Estimated at 760 mmHg.
- ) Limited solubility in water at
Solubility Soluble in EtOH, DCM, DMSO
neutral pH; soluble as HCI salt.
Colorless oil or low-melting Dependent on purity and salt
Appearance .
solid form.

Synthesis & Manufacturing

The synthesis of Ethyl 4-[2-(dimethylamino)ethyl]benzoate is most reliably achieved through
the direct esterification of its parent acid. This route ensures the integrity of the basic amine
side chain while selectively modifying the carboxylic acid.
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Synthesis Workflow (DOT Diagram)
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Click to download full resolution via product page

Figure 1: Acid-catalyzed Fischer esterification pathway for the synthesis of Ethyl 4-[2-
(dimethylamino)ethyl]benzoate.

Experimental Protocol: Fischer Esterification

Objective: Synthesize 5.0 g of Ethyl 4-[2-(dimethylamino)ethyl]benzoate.

Reagents:

4-[2-(dimethylamino)ethyl]benzoic acid (5.0 g, 25.9 mmol)

Absolute Ethanol (50 mL)

Concentrated Sulfuric Acid (

, 0.5 mL)

Sodium Bicarbonate (sat. aq.)

Dichloromethane (DCM)

Procedure:

e Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve 5.0 g of the parent acid in 50 mL of absolute ethanol.

e Catalysis: Cautiously add 0.5 mL of conc.

dropwise while stirring.
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e Reaction: Heat the mixture to reflux (approx. 80°C) for 6 hours. Monitor progress via TLC
(System: 10% MeOH in DCM).

o Workup:
o Cool the reaction mixture to room temperature.
o Concentrate under reduced pressure to remove excess ethanol.
o Resuspend the residue in 50 mL DCM and wash carefully with saturated

solution (2 x 30 mL) to neutralize the acid catalyst and ensure the amine is in the free
base form.

o Wash the organic layer with brine (30 mL), dry over anhydrous
, and filter.
« |solation: Evaporate the solvent under vacuum to yield the crude ester as a pale yellow oil.

 Purification (Optional): If necessary, purify via flash column chromatography (Silica gel,
DCM:MeOH 95:5).

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures must be
confirmed.

Proton NMR ( -NMR, 400 MHz, )
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Chemical Shift (

Multiplicity Integration Assignment
)
Triplet ( Ester methyl (
1.38 3H
) )
N-Dimethyl protons (
2.28 Singlet 6H
)
Methylene adjacent to
255 - 2.65 Multiplet 2H N (
)
Benzylic methylene (
2.80-2.90 Multiplet 2H
)
Quartet ( Ester methylene (
4.36 2H
) )
Doublet ( Aromatic protons
7.28 2H
) (meta to ester)
Doublet ( Aromatic protons
7.98 2H
) (ortho to ester)

Mass Spectrometry (ESI-MS)

o Expected Mass: 221.30 Da

e Observed lon:

m/z

o Fragmentation Pattern: Loss of ethoxy group (

) and dimethylamine cleavage may be observed in MS/MS.
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Applications in Drug Development
Pharmacophore Utility

The 4-[2-(dimethylamino)ethyl]phenyl moiety is a "privileged structure” in medicinal chemistry. It
mimics the structural features of endogenous neurotransmitters (like dopamine and serotonin)
while providing a rigid aromatic linker.

o Local Anesthetics: Structurally related to procaine, though lacking the direct aniline nitrogen.
The ester functionality allows for metabolic hydrolysis, a key safety feature in soft drug
design.

e Enzyme Inhibitors: Used as a linker to connect zinc-binding groups (in HDAC inhibitors) to
the surface recognition cap group.

o Receptor Ligands: The basic amine provides a positive charge at physiological pH, critical for
ionic interactions with Asp/Glu residues in GPCR binding pockets.

Structural Comparison (DOT Diagram)
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Figure 2: Structural relationship between the target ester and established pharmaceutical
agents.
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Safety & Handling

e Hazard Classification: Irritant (Xi).
» Risk Phrases:

o R36/37/38: Irritating to eyes, respiratory system, and skin.
» Handling:

o Wear nitrile gloves and safety goggles.

o Handle in a fume hood to avoid inhalation of amine vapors.

o Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent hydrolysis
or oxidation of the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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